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Compound of Interest

Compound Name: Methyl 11,14,17-eicosatrienoate

Cat. No.: B1239288

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 11,14,17-eicosatrienoate is the methyl ester form of 11,14,17-eicosatrienoic acid
(ETrA), a naturally occurring omega-3 polyunsaturated fatty acid (PUFA). While less common
than other omega-3 fatty acids like eicosapentaenoic acid (EPA) and docosahexaenoic acid
(DHA), ETrA and its esterified form are valuable biochemical reagents for studying lipid
metabolism, eicosanoid signaling, and inflammatory processes. In cell-based assays, the
methyl ester form is often used to facilitate passage across the cell membrane. It is presumed
that intracellular esterases hydrolyze the methyl ester to the free fatty acid, 11,14,17-
eicosatrienoic acid, which can then be incorporated into cellular lipids and metabolized by
various enzymes.

This document provides detailed application notes and protocols for the use of Methyl
11,14,17-eicosatrienoate as a biochemical reagent in research and drug development.

Biochemical Properties and Metabolism

Methyl 11,14,17-eicosatrienoate serves as a precursor to Dihomo-y-linolenic acid (DGLA),
which is subsequently metabolized into anti-inflammatory eicosanoids of the series-1
prostaglandins (e.g., PGE1) and 15-hydroxyeicosatrienoic acid (15-HETrE). These metabolites
are known to play a role in the resolution of inflammation. The metabolic pathway involves the
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elongation of the fatty acid chain and the action of cyclooxygenase (COX) and lipoxygenase
(LOX) enzymes.

The anti-inflammatory effects of the free acid, ETrA, have been observed in murine
macrophage cell lines (RAW264.7). Studies have shown that ETrA can suppress the production
of nitric oxide (NO), a pro-inflammatory mediator, by inhibiting the expression of inducible nitric
oxide synthase (INOS).[1]

Data Presentation

Currently, there is limited direct quantitative data available in the public domain for Methyl
11,14,17-eicosatrienoate, such as IC50 values for specific enzyme inhibition or detailed dose-
response curves for various cellular effects. The table below summarizes the known properties
of the related free fatty acid.

Parameter Value Cell Line/System Reference
Suppression of NO Murine Macrophages

) Dose-dependent [1]
production (RAW264.7)
Inhibition of INOS Murine Macrophages

) Observed [1]
expression (RAW264.7)
Effect on PGE2 No significant Murine Macrophages 1]
production suppression (RAW264.7)
Effect on COX-2 No significant Murine Macrophages 1
expression suppression (RAW264.7)

Signaling Pathways and Experimental Workflows
Metabolism of Methyl 11,14,17-eicosatrienoate to Anti-
inflammatory Eicosanoids

The following diagram illustrates the proposed intracellular metabolism of Methyl 11,14,17-
eicosatrienoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1239288?utm_src=pdf-body-img
https://www.benchchem.com/product/b1239288?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

e 1. Incorporation of eicosatrienoic acid exerts mild anti-inflammatory properties in murine
RAW264.7 cells - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Methyl 11,14,17-
Eicosatrienoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239288#using-methyl-11-14-17-eicosatrienoate-as-
a-biochemical-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubmed.ncbi.nlm.nih.gov/24993153/
https://pubmed.ncbi.nlm.nih.gov/24993153/
https://www.benchchem.com/product/b1239288#using-methyl-11-14-17-eicosatrienoate-as-a-biochemical-reagent
https://www.benchchem.com/product/b1239288#using-methyl-11-14-17-eicosatrienoate-as-a-biochemical-reagent
https://www.benchchem.com/product/b1239288#using-methyl-11-14-17-eicosatrienoate-as-a-biochemical-reagent
https://www.benchchem.com/product/b1239288#using-methyl-11-14-17-eicosatrienoate-as-a-biochemical-reagent
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1239288?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

